N1-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(4-methylbenzyl)oxalamide

• IUPAC Name: N-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]-N'-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C23H29N3O4S/c1-16-7-10-19(11-8-16)14-24-22(27)23(28)25-15-20-5-4-12-26(20)31(29,30)21-13-17(2)6-9-18(21)3/h6-11,13,20H,4-5,12,14-15H2,1-3H3,(H,24,27)(H,25,28)
• InChI Key: LPZPUDXDNGNJLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NCC2CCCN2S(=O)(=O)C3=C(C=CC(=C3)C)C
• Molecular Formula: C23H29N3O4S
• Molecular Weight: 443.6 g/mol

Description

N1-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-N2-(4-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C23H29N3O4S and its molecular weight is 443.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties of Novel Materials

• Fluorinated Polyamides

  A diamine containing pyridine and trifluoromethylphenyl groups was synthesized for preparing fluorinated polyamides with pyridine and sulfone moieties. These polymers showed excellent solubility, high glass transition temperatures, and good thermal stability, making them potentially useful in advanced material applications (Liu et al., 2013).

• Suzuki-Coupling of N-Heterocyclic Carbene Complexes

  Mononuclear N,N-heterocyclic carbene complexes of PdII with mixed ligands showed improved activity in Suzuki–Miyaura coupling, suggesting potential applications in organic synthesis and catalysis (Yen et al., 2009).

Chemical Reactions and Kinetics

• Polymerization Kinetics

  Studies on the radical polymerization of styrene initiated by dimethyl sulfonium 2-pyridyl carbonyl methylide provided insights into the reaction kinetics and mechanism, which are crucial for developing efficient polymerization processes (Bhatnagar & Srivastava, 1991).

• Oxidative Radical Cyclization

  Research on oxidative radical cyclization under reducing conditions revealed insights into the reductive desulfonylation of α-sulfonylpyrroles, which is significant for the synthesis of complex organic molecules (Antonio et al., 1994).

Molecular Association and Sensing Applications

• Molecular Association Studies

  The molecular association of water-soluble calixarenes with stilbene dyes was investigated, offering potential applications in the development of novel sensing materials (Nishida et al., 1997).

• High-Performance Liquid Chromatography

  A study on the high sensitivity analysis of water-soluble, cyanine dye-labeled proteins by high-performance liquid chromatography emphasized the application in protein analysis and biochemistry (Qiao et al., 2009).